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Compound of Interest

4-(4,5-Dichloro-1h-imidazol-1-
Compound Name:
yl)aniline

Cat. No.: B065695

Technical Guide: 4-(4,5-dichloro-1H-imidazol-1-
yl)aniline

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a summary of the available chemical and physical properties of 4-
(4,5-dichloro-1H-imidazol-1-yl)aniline. Due to the limited publicly available data for this
specific compound, this document also includes information on structurally related compounds
to offer potential insights. It is important to note that much of the detailed experimental,
spectral, and biological data for 4-(4,5-dichloro-1H-imidazol-1-yl)aniline is not available in the
public domain. This guide highlights these data gaps and provides a foundation for future
research.

Chemical Identity and Physical Properties

4-(4,5-dichloro-1H-imidazol-1-yl)aniline is a halogenated aromatic amine containing an
imidazole moiety. The following table summarizes its known chemical and physical properties.
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Property Value Source(s)

4-(4,5-dichloro-1H-imidazol-1-

IUPAC Name Jhaniine [1]
CAS Registry Number 175201-62-4 [1][2]
Molecular Formula CoH7CI2N3 [1]
Molecular Weight 228.08 g/mol [1]
Appearance Off-white to gray solid

Melting Point 104 °C

Boiling Point 87 °C

Data not available. Structurally
related anilines exhibit slight
solubility in water and good

solubility in organic solvents

Solubility ]
like ethanol, acetone, and
chloroform. Solubility is pH-
dependent and increases in
acidic conditions.

Storage Temperature 2-8°C, protect from light

Spectral and Analytical Data

Detailed experimental spectral data for 4-(4,5-dichloro-1H-imidazol-1-yl)aniline, including *H
NMR, 8C NMR, and mass spectrometry, are not readily available in the public literature. For
structurally similar imidazole-containing compounds, *H NMR spectra in DMSO-de typically
show characteristic peaks for the imidazole and phenyl protons. Similarly, *3C NMR would
reveal the carbon skeleton of the molecule. Mass spectrometry would be expected to show a
molecular ion peak corresponding to its molecular weight.

Synthesis and Experimental Protocols

A detailed, validated experimental protocol for the synthesis of 4-(4,5-dichloro-1H-imidazol-1-
ylaniline is not available in the reviewed literature. However, a plausible synthetic route can
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be proposed based on established methods for the synthesis of N-arylimidazoles.
Proposed Synthetic Pathway:

A potential synthesis could involve the reaction of 4-fluoro-nitrobenzene with 4,5-
dichloroimidazole, followed by the reduction of the nitro group to an amine.

Nucleophilic Aromatic

- Substitution
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Reduction of
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Click to download full resolution via product page
A proposed synthetic pathway for 4-(4,5-dichloro-1H-imidazol-1-yl)aniline.

Hypothetical Experimental Protocol:

e Step 1: Synthesis of 1-(4-nitrophenyl)-4,5-dichloro-1H-imidazole. In a round-bottom flask,
4,5-dichloroimidazole and 4-fluoro-nitrobenzene would be dissolved in a suitable polar
aprotic solvent such as dimethylformamide (DMF). A non-nucleophilic base, such as
potassium carbonate, would be added. The reaction mixture would be heated and monitored
by thin-layer chromatography (TLC). Upon completion, the product would be isolated by
extraction and purified by column chromatography.

o Step 2: Synthesis of 4-(4,5-dichloro-1H-imidazol-1-yl)aniline. The intermediate from Step 1
would be dissolved in a suitable solvent like ethanol or ethyl acetate. A reducing agent, such
as tin(ll) chloride or catalytic hydrogenation (e.g., Hz with a palladium catalyst), would be
used to reduce the nitro group to an amine. The reaction progress would be monitored by
TLC. After the reaction is complete, the final product would be isolated and purified, likely
through recrystallization.

Biological and Pharmacological Information
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There is no specific information available in the public domain regarding the biological activity,
mechanism of action, or associated signaling pathways of 4-(4,5-dichloro-1H-imidazol-1-
ylaniline.

However, the imidazole ring is a common scaffold in many biologically active compounds,
exhibiting a wide range of activities including anticancer, antifungal, and antibacterial
properties. Furthermore, silver (I) N-heterocyclic carbene complexes derived from 4,5-dichloro-
1H-imidazole have been evaluated for their anticancer activity against human cancer cell lines,
including ovarian, breast, and cervical cancer cell lines.

y
Availiible Data navailable Data
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Click to download full resolution via product page

Logical relationship diagram illustrating the available versus unavailable data.

Safety and Handling

A specific Safety Data Sheet (SDS) for 4-(4,5-dichloro-1H-imidazol-1-yl)aniline is not readily
available. However, based on the known hazards of anilines and chlorinated compounds, it
should be handled with care. The following GHS hazard statements are associated with a
structurally related compound and should be considered as potential hazards for the title
compound.[3]

Potential GHS Hazard Statements:
e H301 + H311 + H331: Toxic if swallowed, in contact with skin or if inhaled.[3]
e H317: May cause an allergic skin reaction.[3]

e H318: Causes serious eye damage.[3]
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H341: Suspected of causing genetic defects.[3]

H351: Suspected of causing cancer.[3]

H372: Causes damage to organs (Blood) through prolonged or repeated exposure.[3]

H410: Very toxic to aquatic life with long lasting effects.[3]

Recommended Precautions:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Avoid inhalation of dust or vapors.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Conclusion and Future Directions

4-(4,5-dichloro-1H-imidazol-1-yl)aniline is a chemical compound for which there is a
significant lack of publicly available in-depth technical data. While basic identifiers and some
physical properties are known, detailed experimental protocols, comprehensive spectral data,
and biological activity information are needed to fully characterize this compound. Future
research should focus on the synthesis and full analytical characterization of this molecule.
Subsequent studies could then explore its potential biological activities, drawing inspiration
from the known pharmacological profiles of other imidazole-containing compounds. The data
presented in this guide, including the proposed synthetic route, can serve as a starting point for
such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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